Cas no 57802-74-1 ( )

• Product Name: &nbsp
• CAS No: 57802-74-1
• MF: C₉H₁₁NNaS₂
• MW: 220.310110330582
• CID: 947588
• PubChem ID: 54598723
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,benzyl(methyl)carbamodithioic acid
• N-benzyl-N-methylcarbamodithioate sodium salt
• N-methyl-dithiocarbamate
• NN-benzylmethylcarbamodithioate sodium salt
• NSC527036
• sodium benzyl(methyl)dithiocarbamate
• sodium benzylmethyldithiocarbamate trihydrate
• sodium N-benzyl
• sodium N-benzyl-N-methyldithiocarbamate dihydrate
• DTXSID60712536
• NSC-527036
• 57802-74-1
• sodium;benzyl(methyl)carbamodithioic acid
•  

• Inchi： 1S/C9H11NS2.Na/c1-10(9(11)12)7-8-5-3-2-4-6-8;/h2-6H,7H2,1H3,(H,11,12);/q;+1
• InChI Key： VGUOGNQJDGNDNV-UHFFFAOYSA-N
• SMILES： SC(N(C)CC1C=CC=CC=1)=S.[Na+]

Computed Properties

• Exact Mass: 197.03343
• Monoisotopic Mass: 220.02306098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 3.24
• LogP: 2.33310